Cas no 2229504-90-7 (3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine
• CAS No: 2229504-90-7
• MF: C₉H₁₁F₃N₂
• MW: 204.192252397537
• CID: 6030056
• PubChem ID: 165667867
• Update Time: 2025-11-01

3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine
• 2229504-90-7
• EN300-1969884

• Inchi： 1S/C9H11F3N2/c1-6-7(3-2-4-14-6)8(5-13)9(10,11)12/h2-4,8H,5,13H2,1H3
• InChI Key： YMUIUMNKKXSNSA-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=CC=CN=C1C)(F)F

Computed Properties

• Exact Mass: 204.08743285g/mol
• Monoisotopic Mass: 204.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine

3,3,3-Trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine: A Comprehensive Overview of CAS No. 2229504-90-7

3,3,3-Trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine, identified by the CAS number 2229504-90-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a 2-methylpyridine moiety, which contribute to its potential biological activities and therapeutic applications.

The trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to enhance the lipophilicity and metabolic stability of molecules. This feature is particularly important in drug design, as it can improve the pharmacokinetic properties of a compound, such as its absorption, distribution, metabolism, and excretion (ADME). The presence of the trifluoromethyl group in 3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine suggests that it may have enhanced stability and bioavailability compared to similar compounds without this modification.

The 2-methylpyridine moiety is another key structural element of this compound. Pyridine derivatives are widely used in medicinal chemistry due to their diverse biological activities. The methyl substitution at the 2-position can influence the compound's binding affinity and selectivity for specific receptors or enzymes. Recent studies have shown that compounds containing 2-methylpyridine moieties exhibit potent activity against various targets, including enzymes involved in neurodegenerative diseases and cancer.

In terms of its potential therapeutic applications, 3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine has been investigated for its activity as a modulator of neurotransmitter systems. Specifically, it has shown promise as a potential treatment for neurological disorders such as depression and anxiety. Preclinical studies have demonstrated that this compound can modulate serotonin and dopamine levels in the brain, which are key neurotransmitters involved in mood regulation.

Furthermore, 3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine has been evaluated for its anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including cardiovascular disease and autoimmune disorders. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), suggesting its potential as an anti-inflammatory agent.

The pharmacological profile of 3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine has also been explored in the context of cancer therapy. Studies have shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer.

In addition to its therapeutic potential, 3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine has been studied for its use as a research tool. Its unique chemical structure makes it an excellent candidate for probing the structure-function relationships of various biological targets. Researchers have utilized this compound to gain insights into the mechanisms of action of neurotransmitter receptors and enzymes, contributing to the development of more effective drugs.

The synthesis of 3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine involves several steps that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions between appropriate precursors. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale for both research and pharmaceutical development purposes.

Despite its promising properties, further research is needed to fully understand the safety profile and long-term effects of 3,3,3-trifluoro-2-(2-methylpyridin-3-yl)propan-1-amine. Preclinical studies have generally shown good tolerability and low toxicity at therapeutic doses; however, comprehensive toxicological evaluations are essential before advancing to clinical trials. These evaluations will help identify any potential side effects or contraindications associated with the use of this compound.

In conclusion, 3,3,3-trifluoro-2-(2-methylpyridin-3-y l)propan -1 -amine (CAS No. 2 2 9504 -90 -7 ) represents an intriguing molecule with diverse biological activities and therapeutic potential. Its unique structural features make it a valuable candidate for further investigation in both basic research and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds promise for addressing unmet medical needs in various disease areas.